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Compound of Interest

Compound Name: ATX-002

Cat. No.: B10854682

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds like ATX-002 are paramount to ensuring laboratory safety and
environmental compliance. While specific disposal instructions for ATX-002 are not extensively
documented, a comprehensive approach based on its chemical properties and standard
laboratory safety protocols can provide a clear path forward. This guide offers essential
information and step-by-step procedures for the responsible disposal of ATX-002.

ATX-002 is an ionizable cationic lipid designed for RNA drug delivery.[1][2][3] Its proper
disposal is crucial to maintain a safe research environment.

Key Chemical and Physical Properties of ATX-002

Understanding the characteristics of ATX-002 is the first step in determining the appropriate
disposal method.
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Property Value

CAS Number 1777792-34-3
Molecular Formula C39H72N205S
Molecular Weight 681.07 g/mol
Appearance Solid powder or oil
Solubility Soluble in DMSO
Storage Temperature 2-8°C

This data is compiled from multiple sources.[2][4]

Standard Disposal Protocol for ATX-002

While a specific Safety Data Sheet (SDS) detailing the disposal of ATX-002 is not readily
available in the public domain, general guidance for non-hazardous chemical waste should be
followed. It is imperative to adhere to all federal, state, and local environmental regulations.[5]

[6]
Experimental Protocol for Disposal:
o Decontamination of Labware:

o All labware (e.g., glassware, plasticware) that has come into contact with ATX-002 should
be decontaminated.

o Rinse the contaminated labware thoroughly with a suitable solvent in which ATX-002 is
soluble, such as DMSO, followed by ethanol and then water.

o Collect all rinsates as chemical waste.
e \Waste Collection:

o Place all solid waste contaminated with ATX-002 (e.g., pipette tips, gloves, weighing
paper) into a designated, clearly labeled, and sealed chemical waste container.
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o Solutions containing ATX-002 and the rinsates from decontamination should be collected
in a separate, labeled liquid chemical waste container.

o Waste Segregation:
o Do not mix ATX-002 waste with other incompatible waste streams.
o Keep solid and liquid waste in separate containers.

e Labeling and Storage:

o Clearly label the waste containers with "ATX-002 Waste" and include the CAS number
(1777792-34-3) and the approximate concentration and quantity of the waste.

o Store the waste containers in a designated, well-ventilated, and secure area away from
general laboratory traffic.

e Final Disposal:

o Arrange for the collection and disposal of the chemical waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

o Provide the waste manifest or any required documentation to the disposal service.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of ATX-002.
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Caption: Logical workflow for the safe disposal of ATX-002 waste.

Signaling Pathway for Safe Handling and Disposal
Decision Making

The decision-making process for handling and disposing of ATX-002 should follow a clear
pathway to ensure safety and compliance at every step.
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Caption: Decision-making pathway for safe handling and disposal of ATX-002.

By adhering to these procedures and maintaining a proactive approach to safety, laboratories
can effectively manage the disposal of ATX-002, fostering a secure and compliant research
environment. Always consult your institution's specific safety guidelines and EHS office for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. hygiena.com [hygiena.com]

2. Purchase ATX-002 [nucleosyn.com]

3. medchemexpress.com [medchemexpress.com]

e 4. m.atcointernational.com [m.atcointernational.com]

5. file.medchemexpress.com [file.medchemexpress.com]
6. images.thdstatic.com [images.thdstatic.com]

» To cite this document: BenchChem. [Navigating the Safe Disposal of ATX-002: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854682#atx-002-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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